Cas no 2229360-39-6 (2-(2-bromoethyl)-5-chlorothieno3,2-bpyridine)

• Product Name: 2-(2-bromoethyl)-5-chlorothieno3,2-bpyridine
• CAS No: 2229360-39-6
• MF: C₉H₇BrClNS
• MW: 276.580579042435
• CID: 6437744
• PubChem ID: 165717058
• Update Time: 2025-05-20

2-(2-bromoethyl)-5-chlorothieno3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-5-chlorothieno3,2-bpyridine
• EN300-1917407
• 2229360-39-6
• 2-(2-bromoethyl)-5-chlorothieno[3,2-b]pyridine

• Inchi： 1S/C9H7BrClNS/c10-4-3-6-5-7-8(13-6)1-2-9(11)12-7/h1-2,5H,3-4H2
• InChI Key： LUFVNTZCOVAXOB-UHFFFAOYSA-N
• SMILES： BrCCC1=CC2=C(C=CC(=N2)Cl)S1

Computed Properties

• Exact Mass: 274.91711g/mol
• Monoisotopic Mass: 274.91711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(2-bromoethyl)-5-chlorothieno3,2-bpyridine

Recent Advances in the Study of 2-(2-bromoethyl)-5-chlorothieno[3,2-b]pyridine (CAS: 2229360-39-6)

2-(2-bromoethyl)-5-chlorothieno[3,2-b]pyridine (CAS: 2229360-39-6) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its thienopyridine core and bromoethyl side chain, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules and as a candidate for drug discovery. Recent studies have explored its applications in targeting various biological pathways, particularly in oncology and infectious diseases.

The synthesis and characterization of 2-(2-bromoethyl)-5-chlorothieno[3,2-b]pyridine have been detailed in several recent publications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route involving the bromination of the thienopyridine core, followed by functionalization with a chloro group at the 5-position. The compound's structural features, including its electron-rich aromatic system and reactive bromoethyl moiety, make it a valuable building block for further derivatization.

In terms of biological activity, preliminary in vitro studies have indicated that derivatives of 2-(2-bromoethyl)-5-chlorothieno[3,2-b]pyridine exhibit inhibitory effects on specific kinase targets implicated in cancer progression. For instance, a derivative bearing an additional sulfonamide group showed potent inhibition of protein kinase B (Akt), a key regulator of cell survival and proliferation. These findings suggest that the compound's scaffold could serve as a foundation for developing novel kinase inhibitors.

Another area of interest is the compound's potential application in antimicrobial research. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain analogs of 2-(2-bromoethyl)-5-chlorothieno[3,2-b]pyridine displayed moderate activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action is hypothesized to involve interference with bacterial cell wall synthesis, although further investigations are needed to confirm this.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-(2-bromoethyl)-5-chlorothieno[3,2-b]pyridine derivatives. Issues such as poor solubility and metabolic instability have been noted in preclinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to address these limitations.

In conclusion, 2-(2-bromoethyl)-5-chlorothieno[3,2-b]pyridine (CAS: 2229360-39-6) represents a promising scaffold for drug discovery, with demonstrated potential in oncology and antimicrobial applications. Continued research efforts are expected to yield more potent and selective derivatives, paving the way for clinical development. Future studies should focus on elucidating the compound's mechanism of action and improving its drug-like properties to maximize therapeutic efficacy.